N-(4,6-dimethylpyrimidin-2-yl)-1,3-benzothiazol-2-amine
Overview
Description
N-(4,6-dimethyl-2-pyrimidinyl)-1,3-benzothiazol-2-amine is a member of benzothiazoles.
Scientific Research Applications
Antifungal Activity
N-(4,6-dimethylpyrimidin-2-yl)-1,3-benzothiazol-2-amine and its derivatives have shown potential as antifungal agents. A study demonstrated the effectiveness of certain derivatives against fungi like Aspergillus terreus and Aspergillus niger, with one compound exhibiting significant antifungal effects compared to others (Jafar et al., 2017).
Insecticidal and Antibacterial Potential
Derivatives of N-(4,6-dimethylpyrimidin-2-yl)-1,3-benzothiazol-2-amine have been synthesized and evaluated for their insecticidal and antibacterial potential. The compounds were tested against Pseudococcidae insects for insecticidal activity and against selected microorganisms for antibacterial properties (Deohate & Palaspagar, 2020).
Molecular Structure and Properties
The molecular structure of N-(4,6-dimethylpyrimidin-2-yl)-1,3-benzothiazol-2-amine has been characterized, showing an amino N atom connected to a benzothiazole fused-ring system and a dimethyl-substituted pyrimidine ring (Mohamed et al., 2011).
Antiangiogenic Potential
A study explored the effect of compounds derived from N-(4,6-dimethylpyrimidin-2-yl)-1,3-benzothiazol-2-amine as antiangiogenic agents. Theoretical calculations indicated significant results in binding energy, suggesting these compounds as potential antiangiogenic agents (Jafar & Hussein, 2021).
Anticancer Activity
Some derivatives of N-(4,6-dimethylpyrimidin-2-yl)-1,3-benzothiazol-2-amine have been synthesized and evaluated for in-vitro anticancer activity. Several compounds exhibited remarkable activity against human cancer cell lines (Waghmare et al., 2013).
Corrosion Inhibition
Benzothiazole derivatives, including those related to N-(4,6-dimethylpyrimidin-2-yl)-1,3-benzothiazol-2-amine, have been studied for their corrosion inhibition properties. These derivatives showed significant inhibition efficiency against steel corrosion (Hu et al., 2016).
properties
Product Name |
N-(4,6-dimethylpyrimidin-2-yl)-1,3-benzothiazol-2-amine |
|---|---|
Molecular Formula |
C13H12N4S |
Molecular Weight |
256.33 g/mol |
IUPAC Name |
N-(4,6-dimethylpyrimidin-2-yl)-1,3-benzothiazol-2-amine |
InChI |
InChI=1S/C13H12N4S/c1-8-7-9(2)15-12(14-8)17-13-16-10-5-3-4-6-11(10)18-13/h3-7H,1-2H3,(H,14,15,16,17) |
InChI Key |
PLHCEZLRRVUOQJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NC(=N1)NC2=NC3=CC=CC=C3S2)C |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2=NC3=CC=CC=C3S2)C |
solubility |
0.1 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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